![molecular formula C20H19N3O3S B4960785 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone](/img/structure/B4960785.png)
4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. The compound is also known as BZP and has been studied for its biochemical and physiological effects, mechanism of action, and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone is not fully understood. However, studies have shown that the compound may work by inhibiting certain enzymes and proteins involved in the growth and spread of cancer cells, as well as reducing inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone has several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in the body, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone in lab experiments is its potential as a therapeutic agent. The compound has shown promising results in preclinical studies and may have a wide range of applications in various fields of research. However, one of the limitations of using the compound in lab experiments is its potential toxicity at higher doses.
Future Directions
There are several future directions for the research of 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone. Some of the most promising areas of research include its use as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as its potential as an anti-cancer agent. Further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone involves the reaction of 2-aminobenzothiazole with p-methoxybenzyl chloride in the presence of triethylamine. The resulting compound is then treated with piperazine in the presence of acetic acid to yield the final product.
Scientific Research Applications
The chemical compound 4-(1,3-benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone has been studied for its potential applications in various fields of scientific research. Some of the most promising areas of research include its use as an anti-cancer agent, an anti-inflammatory agent, and a potential treatment for neurodegenerative diseases.
properties
IUPAC Name |
4-(1,3-benzothiazole-2-carbonyl)-1-[(4-methoxyphenyl)methyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S/c1-26-15-8-6-14(7-9-15)12-22-10-11-23(13-18(22)24)20(25)19-21-16-4-2-3-5-17(16)27-19/h2-9H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSRSQOWAFJVHKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCN(CC2=O)C(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-Benzothiazol-2-ylcarbonyl)-1-(4-methoxybenzyl)-2-piperazinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.